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Compound of Interest

Compound Name: Edetic acid dihydrate

CAS No.: 7487-55-0

Cat. No.: B8022187

Get Quote

)

Executive Summary & Chemical Identity[1][2]
Edetic Acid Dihydrate (Ethylenediaminetetraacetic acid dihydrate) is the hydrated, free-acid

form of EDTA. Unlike its ubiquitous disodium or tetrasodium salts, Edetic Acid is practically

insoluble in water at room temperature.

This guide addresses the "solubility paradox" often encountered by researchers: while EDTA

salts dissolve readily (

), the free acid precipitates at concentrations exceeding 0.5 g/L (approx. 1.7 mM). Successful
utilization requires a precise understanding of its zwitterionic nature and pH-dependent
deprotonation.
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Property Value Notes

Common Name Edetic Acid Dihydrate
Often labeled simply as "EDTA

Free Acid"

CAS Number 60-00-4 (Anhydrous generic)

Specific dihydrate forms may

reference alternate IDs, but

60-00-4 is the standard

industrial reference.

Formula
(Dihydrate) vs

(Anhydrous)

Intrinsic Solubility (

)
~0.5 g/L (at 25°C)

"Practically Insoluble" per USP

definitions.

Crystal Habit White Crystalline Powder
Stable form in aqueous

environments.[1][2]

Thermodynamic & Physicochemical Profile
The Zwitterionic Lattice Barrier
The low solubility of Edetic Acid stems from its internal crystal energy. In the solid state and at

low pH (

), the molecule exists as a double zwitterion. The protons from the carboxylic acid groups
migrate to the amine nitrogens, creating a stable, charge-neutral network (

with

groups).

This electrostatic "locking" within the crystal lattice creates a high energy barrier for solvation

by water molecules. Dissolution is not merely a physical mixing process but a chemical reaction

requiring proton dissociation.

pKa Spectrum and Species Distribution
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Solubility is directly controlled by pH. Edetic acid is a hexaprotic system (

), but for practical solubility discussions, we focus on the four carboxylic protons (

).

Dissociation Constants (at 25°C,

):

(Carboxyl)

(Carboxyl)

(Carboxyl)

(Carboxyl)[3]

(Ammonium)

(Ammonium)

The Solubility Cliff: At pH < 3.0, the dominant species is the neutral zwitterion

(or slightly protonated forms), which has minimal affinity for the aqueous phase. As pH rises
above 4.0, the removal of protons generates anionic species (

,

), drastically increasing hydration enthalpy and thus solubility.

Experimental Protocols
Protocol A: Determination of Intrinsic Solubility ( )
For validating the purity and saturation limit of raw material.

Methodology: Saturation Shake-Flask Method (Standardized) Objective: Determine the

maximum concentration of Edetic Acid Dihydrate in unbuffered water at 25°C.

Preparation: Weigh 1.0 g of Edetic Acid Dihydrate into a 100 mL borosilicate glass flask.

Solvent Addition: Add 50.0 mL of ultra-pure water (Type I, 18.2 MΩ).
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Note: The excess solid ensures saturation.

Equilibration:

Place on an orbital shaker at 25°C ± 0.5°C for 24 hours.

Agitation speed: 200 rpm.

Phase Separation:

Filter the suspension through a 0.45 µm hydrophilic PTFE syringe filter.

Critical: Discard the first 2 mL of filtrate to account for filter adsorption.

Quantification:

Method: Complexometric Titration.

Reagent: Standardized 0.01 M Zinc Sulfate (

).

Indicator: Eriochrome Black T (EBT) at pH 10 (using Ammonia buffer).

Calculation:

Expected Result: Filtrate concentration should be approximately 0.0017 M or ~0.5 g/L.

Protocol B: Solubilization Strategy for Formulation
For preparing stock solutions (e.g., 0.5 M EDTA, pH 8.0).

Mechanism: Neutralization. You are not "dissolving" the acid; you are converting it to the

soluble sodium salt in situ.

Self-Validating Workflow:

Suspension: Suspend 186.1 g of Edetic Acid Dihydrate in 800 mL of deionized water.
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Observation: The powder will remain a milky white suspension. It will not dissolve with

stirring alone.

Controlled Alkalization:

Place the beaker on a magnetic stirrer with a calibrated pH probe immersed.

Add solid NaOH pellets (approx. 20 g) slowly.

Safety: The reaction is exothermic.[4] Monitor temperature.

The "Clearing Point":

Continue adding 10N NaOH solution dropwise.

Validation: The solution will remain opaque until the pH approaches 7.5.

At pH 8.0, the solution will turn transparent and colorless.

Final Adjustment:

Adjust volume to 1.0 L.

Final concentration: ~0.5 M (as Disodium EDTA equivalent).

Visualizations
Dissolution Mechanism & Protonation States
This diagram illustrates the transition from the insoluble crystal lattice to the soluble anionic

forms driven by pH.
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Solubility Threshold

Solid Crystal Lattice
(Edetic Acid Dihydrate)
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H4Y (aq)
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 + 2 NaOH
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Y⁴⁻ (aq)
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Highly Soluble
(pH > 10.0)

 + 2 NaOH
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Caption: Stepwise deprotonation mechanism converting insoluble Edetic Acid to soluble

anionic species.

Decision Tree: Selecting the Correct EDTA Form
A logical workflow to prevent formulation errors caused by selecting the wrong starting material.
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Start: Select EDTA Source

Check Reagent Label

Edetic Acid (Free Acid)
CAS 60-00-4

Disodium Salt Dihydrate
CAS 6381-92-6

Requirement:
Dissolve in Water?

Dissolves Directly
(pH ~4.5)

Yes

Requires Base (NaOH)
to dissolve (pH > 8.0)

Must add Base

Click to download full resolution via product page

Caption: Operational workflow for selecting and processing EDTA reagents based on solubility

requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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